(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-((tert-butoxycarbonyl)(methyl)amino)propanoic acid

• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid
• InChI: InChI=1S/C24H28N2O6/c1-24(2,3)32-23(30)26(4)13-20(21(27)28)25-22(29)31-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-20H,13-14H2,1-4H3,(H,25,29)(H,27,28)/t20-/m0/s1
• InChI Key: QUVOWSUKHBRVIE-FQEVSTJZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Isomeric SMILES: CC(C)(C)OC(=O)N(C)C[C@@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C24H28N2O6
• Molecular Weight: 440.5 g/mol
• CAS No.: 446847-80-9

Description

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-((tert-butoxycarbonyl)(methyl)amino)propanoic acid is a useful research compound. Its molecular formula is C24H28N2O6 and its molecular weight is 440.496. The purity is usually 95%.
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Scientific Research Applications

Carbon Nanotube Dispersion

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-((tert-butoxycarbonyl)(methyl)amino)propanoic acid derivatives, specifically N-Fluorenyl-9-methoxycarbonyl-protected amino acids, have been utilized as surfactants for carbon nanotubes. This application enables the creation of homogeneous aqueous nanotube dispersions under constant and physiological conditions, facilitated by enzymatic activation, showcasing the compound's role in nanotechnology and materials science (Cousins et al., 2009).

Oligomer Synthesis

The compound has been involved in the synthesis of oligomers derived from amide-linked neuraminic acid analogues. N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids derived from specific neuraminic acids were efficiently incorporated into solid-phase synthesis, leading to the generation of oligomers. This highlights its significance in the development of complex biochemical structures for research purposes (Gregar & Gervay-Hague, 2004).

Peptide Synthesis

The compound's derivatives have been instrumental in peptide synthesis, serving as reversible protecting groups for the amide bond in peptides. This utility is particularly valuable in the synthesis of 'difficult sequences,' where it aids in preventing interchain association during solid-phase peptide synthesis, demonstrating its pivotal role in peptide chemistry (Johnson et al., 1993).

Hydroxamic Acid Synthesis

N-Fluoren-9-ylmethoxycarbonyl-N-alkylhydroxylamines undergo efficient condensation for the facile synthesis of diverse N-substituted hydroxamic acids. This application underscores the compound's versatility in synthesizing biologically significant molecules, with potential implications in drug discovery and development (Mellor & Chan, 1997).

Crystal Structure and Supramolecular Chemistry

The compound has been the focus of structural and supramolecular studies, particularly in the design and development of novel hydrogelators and biomaterials. Its structural characteristics, such as noncovalent interactions and supramolecular synthon patterns, have been comprehensively summarized, contributing to the understanding of its properties in recognition and assembly processes (Bojarska et al., 2020).